6-tert-butyl-4-[(3,4-dimethoxybenzylidene)amino]-3-(methylthio)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 6-tert-butyl-4-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-3-methylsulfanyl-1,2,4-triazin-5-one
• InChI: InChI=1S/C17H22N4O3S/c1-17(2,3)14-15(22)21(16(25-6)20-19-14)18-10-11-7-8-12(23-4)13(9-11)24-5/h7-10H,1-6H3/b18-10+
• InChI Key: HBFNFKNTSUINGR-VCHYOVAHSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(N(C1=O)N=CC2=CC(=C(C=C2)OC)OC)SC
• Isomeric SMILES: CC(C)(C)C1=NN=C(N(C1=O)/N=C/C2=CC(=C(C=C2)OC)OC)SC
• Molecular Formula: C17H22N4O3S
• Molecular Weight: 362.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical reactions starting from basic organic or inorganic substrates. For example, compounds like 6-tert-butyl-3-ethyl-2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate are synthesized from starting materials like tert-butyl 4-oxopiperidine-1-carboxylate, ethyl cyanomalonate, and sulfur, followed by coupling with aromatic aldehydes to afford the corresponding Schiff base compounds (Çolak, Karayel, Buldurun, & Turan, 2021). This approach indicates a general methodology for synthesizing complex organic compounds, including 6-tert-butyl-4-[(3,4-dimethoxybenzylidene)amino]-3-(methylthio)-1,2,4-triazin-5(4H)-one, through stepwise reactions and functional group transformations.

Molecular Structure Analysis

The molecular structure of related compounds is characterized using techniques like X-ray crystallography, which reveals the arrangement of atoms within the crystal and intramolecular interactions such as hydrogen bonding. For example, the molecular structure of certain Schiff base compounds is stabilized by intramolecular hydrogen bonds, as determined by X-ray crystallographic analysis (Çolak et al., 2021). These structural insights are crucial for understanding the chemical behavior and reactivity of such compounds.

Chemical Reactions and Properties

The chemical reactions and properties of similar compounds involve a variety of interactions and transformations. Compounds in this class can undergo nucleophilic addition, substitution reactions, and other chemical transformations that modify their structure and functionality. For example, the synthesis of 8-R-7-amino-3-tert-butylpyrazolo[5,1-c][1,2,4]triazin-4(6H)-ones derivatives involves boiling with ketones, anhydrides, benzoyl chloride, and hydrazine, demonstrating the compound's reactivity and potential for further chemical modification (Mironovich & Kostina, 2012).